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Compound Name:
4-one

Cat. No.: B180581

Abstract

This technical guide provides a comprehensive overview of 6-Hydroxy-2,2-dimethylchroman-
4-one (CAS No: 31366-85-5), a heterocyclic compound of significant interest in
pharmaceutical, cosmetic, and material science research. As a member of the chromanone
family, this molecule possesses a privileged scaffold associated with a wide array of biological
activities, most notably as a potent antioxidant. This document delves into its fundamental
physicochemical properties, provides detailed methodologies for its synthesis and analytical
characterization, and explores the mechanistic basis of its activity and its potential applications.
The guide is intended for researchers, chemists, and drug development professionals seeking
a detailed, practical understanding of this versatile compound.

Introduction and Scientific Context

6-Hydroxy-2,2-dimethylchroman-4-one belongs to the chromanone class of compounds,
which are characterized by a benzene ring fused to a dihydropyranone ring.[1] This core
structure is prevalent in a variety of natural products, particularly flavonoids, and is a
cornerstone for the development of synthetic bioactive molecules.[2][3] The specific substitution
pattern of 6-Hydroxy-2,2-dimethylchroman-4-one—a hydroxyl group at the C-6 position and
gem-dimethyl groups at C-2—confers distinct chemical properties and biological activities.

The hydroxyl group on the aromatic ring is a key structural feature, making the molecule a
phenolic compound. This functionality is fundamentally linked to its strong antioxidant
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properties, as it can readily donate a hydrogen atom to neutralize free radicals.[4][5] The gem-
dimethyl substitution on the pyranone ring enhances the stability of the molecule. This
compound has been identified in nature, notably in the plant Tussilago farfara, and serves as a
valuable synthetic precursor for more complex bioactive molecules.[2] Its utility spans from
being an antioxidant in cosmetic and food formulations to a building block in pharmaceutical
development.[4]

Physicochemical and Structural Properties

A thorough understanding of the molecule's physical and chemical characteristics is paramount
for its application in research and development.

Chemical Structure and Identification

The molecular structure of 6-Hydroxy-2,2-dimethylchroman-4-one is depicted below. Its key
identifiers and computed properties are summarized in Table 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. orgsyn.org [orgsyn.org]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b180581?utm_src=pdf-body-img
https://www.benchchem.com/product/b180581?utm_src=pdf-custom-synthesis
http://www.orgsyn.org/Content/pdfs/procedures/v102p0335.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. 6-Hydroxy-2,2-dimethylchroman-4-one | C11H1203 | CID 3519859 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Making sure you're not a bot! [gupea.ub.gu.se]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 6-Hydroxy-2,2-
dimethylchroman-4-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180581#6-hydroxy-2-2-dimethylchroman-4-one-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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